Cas no 2645417-28-1 (6-(methyl-d3)pyrimidin-2(1H)-one-4,5-d2)

• Product Name: 6-(methyl-d3)pyrimidin-2(1H)-one-4,5-d2
• CAS No: 2645417-28-1
• MF: C₅H₆N₂O
• MW: 115.144749164581
• CID: 6825879
• PubChem ID: 172406520
• Update Time: 2025-02-26

6-(methyl-d3)pyrimidin-2(1H)-one-4,5-d2 Chemical and Physical Properties

Names and Identifiers

• CS-24035
• 2645417-28-1
• 6-(methyl-d3)pyrimidin-2(1H)-one-4,5-d2

• Inchi： 1S/C5H6N2O/c1-4-2-3-6-5(8)7-4/h2-3H,1H3,(H,6,7,8)/i1D3,2D,3D
• InChI Key： AHHHDTLXONDKQF-RHIBPKLGSA-N
• SMILES： O=C1N=C([2H])C([2H])=C(C([2H])([2H])[2H])N1

Computed Properties

• Exact Mass: 115.079396549Da
• Monoisotopic Mass: 115.079396549Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 41.5Ų